Cas no 1565064-72-3 (pyrazolo1,5-apyrazine-4-sulfonyl chloride)

• Product Name: pyrazolo1,5-apyrazine-4-sulfonyl chloride
• CAS No: 1565064-72-3
• MF: C₆H₄ClN₃O₂S
• MW: 217.632858276367
• MDL: MFCD30325357
• CID: 5245026
• Update Time: 2025-07-17

pyrazolo1,5-apyrazine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine-4-sulfonyl chloride
• pyrazolo1,5-apyrazine-4-sulfonyl chloride

• MDL： MFCD30325357
• Inchi： 1S/C6H4ClN3O2S/c7-13(11,12)6-5-1-2-9-10(5)4-3-8-6/h1-4H
• InChI Key： UZWVDDZOXHQVQM-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C=CN=C2S(Cl)(=O)=O

Additional information on pyrazolo1,5-apyrazine-4-sulfonyl chloride

Recent Advances in the Application of Pyrazolo[1,5-a]pyrazine-4-sulfonyl Chloride (CAS: 1565064-72-3) in Chemical Biology and Pharmaceutical Research

Pyrazolo[1,5-a]pyrazine-4-sulfonyl chloride (CAS: 1565064-72-3) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and chemical biology. This heterocyclic sulfonyl chloride derivative serves as a key building block for the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its utility in constructing pharmacophores with enhanced binding affinity and selectivity, making it a valuable tool for drug discovery efforts targeting challenging biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of pyrazolo[1,5-a]pyrazine-4-sulfonyl chloride as a precursor for novel PI3K inhibitors. Researchers utilized this compound to develop a series of potent and selective inhibitors through systematic structure-activity relationship (SAR) studies. The sulfonyl chloride moiety proved particularly valuable for introducing diverse substituents at the 4-position, enabling fine-tuning of pharmacological properties. The resulting compounds showed promising antitumor activity in preclinical models, with several candidates advancing to further development stages.

In parallel research, scientists have explored the application of 1565064-72-3 in the development of covalent inhibitors. A recent Nature Chemical Biology publication described its use in creating targeted covalent inhibitors of Bruton's tyrosine kinase (BTK). The reactive sulfonyl chloride group allowed for efficient conjugation with cysteine residues in the target protein's active site, resulting in compounds with improved target residence time and enhanced therapeutic potential for autoimmune diseases and B-cell malignancies.

The compound's utility extends beyond kinase inhibition, as evidenced by emerging research in antimicrobial development. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel antibacterial agents incorporating the pyrazolo[1,5-a]pyrazine scaffold. The sulfonyl chloride derivative served as a crucial intermediate for introducing sulfonamide functionalities, which significantly enhanced the compounds' Gram-positive antibacterial activity while maintaining favorable pharmacokinetic properties.

Recent synthetic methodology developments have further expanded the applications of pyrazolo[1,5-a]pyrazine-4-sulfonyl chloride. Advanced coupling techniques, including continuous flow chemistry approaches, have improved the efficiency and scalability of reactions involving this intermediate. These technological advancements address previous challenges associated with handling sensitive sulfonyl chloride compounds and have facilitated their broader adoption in industrial-scale pharmaceutical production.

Looking forward, the unique chemical properties of 1565064-72-3 continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and other targeted protein degradation strategies, where its ability to form stable linkages between different molecular components proves particularly valuable. As the understanding of this compound's reactivity and biological interactions deepens, its role in addressing unmet medical needs through novel therapeutic approaches is expected to grow significantly.